2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE

• IUPAC Name: 2-[[2-(2-methylphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N2O2/c1-11-6-2-3-7-12(11)10-15(19)18-14-9-5-4-8-13(14)16(17)20/h2-9H,10H2,1H3,(H2,17,20)(H,18,19)
• InChI Key: PHKIATBHPWAXLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE is a chemical compound with the molecular formula C16H16N2O2 and a molecular weight of 268.31 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE typically involves the reaction of 2-methylphenylacetic acid with benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where nucleophiles replace functional groups in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antibacterial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects in various medical conditions.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-{[(2-methylphenyl)acetyl]amino}benzamide: A closely related compound with similar chemical properties.

Benzeneacetamide, N-[2-(aminocarbonyl)phenyl]-2-methyl: Another similar compound with comparable applications.

Uniqueness

2-{[2-(2-METHYLPHENYL)ACETYL]AMINO}BENZAMIDE is unique due to its specific molecular structure, which imparts distinct chemical and biological properties.